Cas no 1053960-15-8 (2-{4-(3-Chlorophenyl)methylpiperazin-1-yl}pyridine-3-carboxylic Acid)

2-{4-(3-Chlorophenyl)methylpiperazin-1-yl}pyridine-3-carboxylic Acid is a specialized chemical compound featuring a pyridine-3-carboxylic acid core linked to a 3-chlorophenyl-substituted piperazine moiety. This structure confers unique physicochemical properties, making it valuable for pharmaceutical and agrochemical research. The presence of both carboxylic acid and piperazine groups enhances its potential as a versatile intermediate for drug development, particularly in designing bioactive molecules with improved solubility and binding affinity. The chlorophenyl substitution further contributes to its utility in structure-activity relationship (SAR) studies. Its well-defined molecular architecture allows for precise modifications, facilitating applications in medicinal chemistry, such as the synthesis of receptor-targeting compounds or enzyme inhibitors. The compound's stability and synthetic accessibility make it a practical choice for experimental investigations.
2-{4-(3-Chlorophenyl)methylpiperazin-1-yl}pyridine-3-carboxylic Acid structure
1053960-15-8 structure
Product Name:2-{4-(3-Chlorophenyl)methylpiperazin-1-yl}pyridine-3-carboxylic Acid
CAS No:1053960-15-8
MF:C17H18ClN3O2
MW:331.796722888947
CID:5069449
Update Time:2025-07-02

2-{4-(3-Chlorophenyl)methylpiperazin-1-yl}pyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-{4-[(3-chlorophenyl)methyl]piperazin-1-yl}pyridine-3-carboxylic acid
    • 2-[4-[(3-chlorophenyl)methyl]piperazin-1-yl]pyridine-3-carboxylic acid
    • Z71180956
    • 2-{4-(3-Chlorophenyl)methylpiperazin-1-yl}pyridine-3-carboxylic Acid
    • Inchi: 1S/C17H18ClN3O2/c18-14-4-1-3-13(11-14)12-20-7-9-21(10-8-20)16-15(17(22)23)5-2-6-19-16/h1-6,11H,7-10,12H2,(H,22,23)
    • InChI Key: LUWYSIYXLZHYHW-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)CN1CCN(C2C(C(=O)O)=CC=CN=2)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 401
  • XLogP3: 0.5
  • Topological Polar Surface Area: 56.7

2-{4-(3-Chlorophenyl)methylpiperazin-1-yl}pyridine-3-carboxylic Acid Security Information

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Additional information on 2-{4-(3-Chlorophenyl)methylpiperazin-1-yl}pyridine-3-carboxylic Acid

Research Brief on 2-{4-(3-Chlorophenyl)methylpiperazin-1-yl}pyridine-3-carboxylic Acid (CAS: 1053960-15-8)

2-{4-(3-Chlorophenyl)methylpiperazin-1-yl}pyridine-3-carboxylic Acid (CAS: 1053960-15-8) is a chemically synthesized compound that has garnered significant attention in recent pharmacological and medicinal chemistry research. This compound, characterized by its piperazine and pyridine moieties, exhibits potential as a modulator of various biological targets, particularly in the central nervous system (CNS). Recent studies have explored its structural-activity relationships (SAR), pharmacokinetics, and therapeutic applications, positioning it as a promising candidate for drug development.

Recent investigations into 2-{4-(3-Chlorophenyl)methylpiperazin-1-yl}pyridine-3-carboxylic Acid have focused on its interaction with neurotransmitter receptors, particularly dopamine and serotonin receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its high affinity for D2 and 5-HT1A receptors, suggesting potential applications in neuropsychiatric disorders such as schizophrenia and depression. The compound's unique structural features, including the chlorophenyl group, contribute to its selective binding properties, which may reduce off-target effects compared to existing therapeutics.

In addition to its CNS applications, this compound has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute (2024) revealed that 2-{4-(3-Chlorophenyl)methylpiperazin-1-yl}pyridine-3-carboxylic Acid exhibits inhibitory effects on specific kinase pathways involved in tumor proliferation. The compound's carboxylic acid moiety appears to play a critical role in its binding to ATP pockets of certain oncogenic kinases, making it a potential lead compound for targeted cancer therapies.

The synthesis and optimization of 2-{4-(3-Chlorophenyl)methylpiperazin-1-yl}pyridine-3-carboxylic Acid have also been areas of active research. Recent advancements in synthetic methodologies, as reported in Organic Process Research & Development (2024), have improved the yield and purity of this compound through novel catalytic systems. These developments are crucial for scaling up production for further clinical evaluation and potential commercialization.

Pharmacokinetic studies of this compound have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. However, metabolism studies indicate that it undergoes hepatic glucuronidation, which may require consideration in dosing strategies. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under peer review for publication.

Looking forward, 2-{4-(3-Chlorophenyl)methylpiperazin-1-yl}pyridine-3-carboxylic Acid represents a versatile scaffold for further medicinal chemistry optimization. Its dual potential in CNS disorders and oncology, combined with recent synthetic advancements, positions it as a compound of significant interest for pharmaceutical development. Future research directions likely include structure-activity relationship refinements, formulation development, and comprehensive toxicology assessments to advance this compound toward clinical trials.

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